Cas no 1880935-02-3 (3-(4-methylcyclohexyl)methylpiperidin-3-ol)

• Product Name: 3-(4-methylcyclohexyl)methylpiperidin-3-ol
• CAS No: 1880935-02-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6252577
• PubChem ID: 165667277
• Update Time: 2025-06-08

3-(4-methylcyclohexyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylcyclohexyl)methylpiperidin-3-ol
• 1880935-02-3
• 3-[(4-methylcyclohexyl)methyl]piperidin-3-ol
• EN300-1856244

• Inchi： 1S/C13H25NO/c1-11-3-5-12(6-4-11)9-13(15)7-2-8-14-10-13/h11-12,14-15H,2-10H2,1H3
• InChI Key： UVYZGOQNQSIDTF-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(4-methylcyclohexyl)methylpiperidin-3-ol

Introduction to 3-(4-Methylcyclohexyl)methylpiperidin-3-ol (CAS No. 1880935-02-3)

3-(4-Methylcyclohexyl)methylpiperidin-3-ol (CAS No. 1880935-02-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4-methylcyclohexyl)methylpiperidin-3-ol make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 3-(4-methylcyclohexyl)methylpiperidin-3-ol consists of a piperidine ring substituted with a 4-methylcyclohexylmethyl group and a hydroxyl group at the 3-position. This combination of functional groups imparts specific physicochemical properties that can influence its biological activity, pharmacokinetics, and pharmacodynamics. The presence of the hydroxyl group can enhance the compound's solubility and reactivity, while the 4-methylcyclohexylmethyl substituent provides steric bulk and hydrophobicity, which can affect its binding affinity to target proteins.

Recent studies have explored the potential therapeutic applications of 3-(4-methylcyclohexyl)methylpiperidin-3-ol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Research has shown that 3-(4-methylcyclohexyl)methylpiperidin-3-ol can selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for drug development.

In addition to its potential as a GPCR modulator, 3-(4-methylcyclohexyl)methylpiperidin-3-ol has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various immune cells and signaling molecules. Compounds that can effectively reduce inflammation without causing significant side effects are highly sought after in the pharmaceutical industry. Studies have demonstrated that 3-(4-methylcyclohexyl)methylpiperidin-3-ol exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress in vitro and in animal models.

The pharmacokinetic properties of 3-(4-methylcyclohexyl)methylpiperidin-3-ol have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical factors in drug development. Preclinical studies have shown that 3-(4-methylcyclohexyl)methylpiperidin-3-ol has favorable ADME properties, with good oral bioavailability and low toxicity profiles in animal models. These findings suggest that it has potential for further development as an orally available therapeutic agent.

To further validate the therapeutic potential of 3-(4-methylcyclohexyl)methylpiperidin-3-ol, clinical trials are necessary to evaluate its safety and efficacy in human subjects. Early-phase clinical trials typically focus on assessing the safety, tolerability, and pharmacokinetics of the compound in a small group of healthy volunteers or patients with specific conditions. If these initial trials yield positive results, subsequent phases will involve larger patient populations to determine the compound's efficacy and optimal dosing regimens.

In conclusion, 3-(4-methylcyclohexyl)methylpiperidin-3-ol (CAS No. 1880935-02-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for new treatments for various diseases.